BENGHE Foundational & Exploratory

Check Availability & Pricing

An In-depth Technical Guide to the Physical
Properties of Butyl Cyanoacetate

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Butyl cyanoacetate

Cat. No.: B1661982

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical properties of
butyl cyanoacetate (CAS No: 5459-58-5), an important intermediate in the synthesis of
pharmaceuticals, dyes, and agrochemicals.[1] The information presented herein is intended to
support research and development activities by providing key data and standardized
experimental methodologies.

Core Physical and Chemical Properties

Butyl cyanoacetate is a colorless to pale yellow liquid with a mild, characteristic odor at room
temperature.[2] It is a synthetic compound produced through the esterification of cyanoacetic
acid with n-butanol.[1] The molecule features both a nitrile and an ester functional group,
making it a versatile reagent in organic synthesis, particularly in Knoevenagel condensations.

[1]

The following table summarizes the key physical properties of butyl cyanoacetate, compiled
from various sources for easy reference and comparison.
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Property Value Notes

Molecular Formula C7H11NO:2

Molecular Weight 141.17 g/mol

Melting Point -80 °C [3]

Boiling Point 230.7-231.2 °C At standard atmospheric
pressure.[1]

115°C At 15 mmHg (2 kPa).[4][5]

Density 1.001 g/mL

0.993 g/mL At 20 °C or 25 °C.[5]

Refractive Index (n2°/D) 1.425-1.427

Flash Point 87-91°C Closed cup.[5]

Vapor Pressure 0.1 £ 0.4 mmHg At 25 °C (Predicted).

0.0552 mmHg At 25 °C.

Solubility in Water

Immiscible/Sparingly soluble

[2]14]

Solubility in Organic Solvents

Soluble/Miscible

Soluble in alcohol.[2][4]

pKa

3.06 +0.10

Predicted.[4]

Experimental Protocols for Property Determination

The following sections detail standardized laboratory procedures for the experimental

determination of the key physical properties of liquid compounds such as butyl cyanoacetate.

This method is suitable for small sample volumes and provides an accurate measurement of

the boiling point at a given pressure.

Apparatus:

e Small test tube (e.g., 150 mm diameter)
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Heating block or oil bath

Hot plate with magnetic stirring capabilities

Small magnetic stir bar

Thermometer or temperature probe

Clamps and stand
Procedure:

o Place approximately 0.5 mL of butyl cyanoacetate into the test tube along with a small
magnetic stir bar.

o Position the test tube in the heating block on the hot plate stirrer and secure it with a clamp.

o Suspend the thermometer inside the test tube, ensuring the bulb is about 1 cm above the
surface of the liquid.

e Turn on the stirrer to ensure gentle mixing and begin heating the block.

e Observe the sample for boiling (the formation of bubbles) and the condensation of vapor on
the walls of the test tube. This condensation forms a "reflux ring."

o Adjust the position of the thermometer so that its bulb is level with the reflux ring.

e When the liquid is gently refluxing, the temperature reading on the thermometer should
stabilize. This stable temperature is the boiling point of the liquid.

e Record the ambient atmospheric pressure at the time of the measurement, as boiling point is
pressure-dependent.

This is a straightforward method for determining the density of a liquid by measuring its mass
and volume.

Apparatus:
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e Graduated cylinder or pycnometer (for higher accuracy)

e Analytical balance

Procedure:

o Measure the mass of a clean, dry graduated cylinder or pycnometer and record it.

o Carefully add a known volume of butyl cyanoacetate to the graduated cylinder or fill the
pycnometer to its calibrated volume.

e Measure the combined mass of the container and the liquid.
o Calculate the mass of the liquid by subtracting the mass of the empty container.

e The density is calculated by dividing the mass of the liquid by its volume (Density = Mass /
Volume).[6][7]

o Ensure the temperature of the liquid is recorded, as density is temperature-dependent.

A digital refractometer is commonly used for the precise measurement of the refractive index of
a liquid.

Apparatus:

 Digital refractometer

o Pipette or dropper

» Cleaning solvents (e.g., ethanol, acetone) and soft tissues
Procedure:

» Calibrate the digital refractometer according to the manufacturer's instructions, typically
using distilled water.

o Ensure the prism surface of the refractometer is clean and dry.
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e Using a clean pipette, place a few drops of butyl cyanoacetate onto the prism, ensuring the
surface is completely covered.

e Close the cover of the prism.

« Initiate the measurement. The instrument will automatically measure and display the
refractive index.

e Record the temperature at which the measurement was taken, as the refractive index is
sensitive to temperature changes.

The Pensky-Martens closed-cup method is suitable for determining the flash point of
combustible liquids.[8]

Apparatus:

Pensky-Martens closed-cup flash point tester

Heat source

Stirrer

Ignition source (e.g., gas flame or electric igniter)

Thermometer

Procedure:

Fill the test cup of the apparatus with butyl cyanoacetate to the marked level.

Place the lid on the cup, ensuring it is properly sealed.

Insert the thermometer into its designated port.

Begin heating the sample at a slow, constant rate while continuously stirring.

At regular temperature intervals, apply the ignition source to the opening in the cup lid.
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e The flash point is the lowest temperature at which the application of the ignition source
causes the vapors above the liquid to ignite with a brief flash.[8]

» Record this temperature as the flash point.

e Itis important to also record the barometric pressure, as flash point can be affected by it, and
corrections may be necessary.[9]

This method is used to determine the saturation solubility of a substance in a solvent at a
specific temperature.

Apparatus:

Flask with a stopper

Shaking incubator or water bath with agitation

Analytical balance

Filtration apparatus (e.g., syringe filter)

Analytical instrument for concentration measurement (e.g., GC, HPLC)
Procedure:

e Add an excess amount of butyl cyanoacetate to a known volume of distilled water in a
flask.

o Seal the flask and place it in a shaking incubator or agitated water bath set to a constant
temperature.

 Allow the mixture to equilibrate for a sufficient period (e.g., 24-48 hours) to ensure saturation
is reached.

 After equilibration, allow any undissolved material to settle.

o Carefully withdraw a sample of the aqueous phase, ensuring no undissolved droplets are
included. It is often necessary to filter the sample.
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e Analyze the concentration of butyl cyanoacetate in the agueous sample using a suitable
and calibrated analytical method.

e The determined concentration represents the solubility of butyl cyanoacetate in water at
that specific temperature.

Experimental Workflow: Synthesis of Butyl
Cyanoacetate

The industrial production of butyl cyanoacetate is typically achieved through the Fischer
esterification of cyanoacetic acid with n-butanol, using an acid catalyst. The following diagram
illustrates a general workflow for this synthesis.

eeeeeeeeee | Reaction Mixiure Quenching Liquid-Liquid Extraction
(e.g., with CHzClz)

Drying of Organic Phase
(e.g., with NazSO:)

|
Acid Catalyst
(e.9., H2504)

Purification
(Vacuum Distillation)

Click to download full resolution via product page

Caption: Workflow for the synthesis of butyl cyanoacetate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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